Cas no 1806728-69-7 (4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806728-69-7
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 4832619
• Update Time: 2025-11-01

4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H8F3NO5/c1-17-6-3-5(14)4(2-7(15)16)8(13-6)18-9(10,11)12/h3H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： JCEHKSRQFFQYGO-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(N1)OC)=O)CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9

Additional information on 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid

4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806728-69-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging applications. The molecule's structure features a pyridine ring substituted with hydroxyl, methoxy, trifluoromethoxy, and acetic acid groups, making it a unique and valuable compound in modern chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid. Researchers have developed innovative methodologies to construct the pyridine core and introduce the substituents with high precision. These methods often involve multi-component reactions, catalytic processes, and advanced purification techniques to ensure the compound's purity and stability. The ability to synthesize this compound in large quantities has opened new avenues for its application in drug discovery and material development.

One of the most promising applications of 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid lies in its pharmacological properties. Studies have shown that this compound exhibits potent bioactivity against various targets, including enzymes, receptors, and cellular pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit key kinases involved in cancer cell proliferation, making it a potential candidate for anti-cancer drug development.

In addition to its therapeutic potential, 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid has shown remarkable properties in agrochemical applications. Its ability to modulate plant growth regulators and protect crops from pathogens has garnered significant attention from agricultural scientists. Field trials have indicated that this compound can enhance crop yields while reducing the need for synthetic pesticides, aligning with the global trend toward sustainable agriculture.

The unique chemical structure of 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid also makes it an attractive candidate for materials science applications. Its electron-withdrawing groups contribute to its high thermal stability and electrical conductivity, which are desirable properties for advanced materials such as organic semiconductors and electronic devices. Researchers are actively exploring its potential in next-generation electronics and energy storage systems.

From a safety standpoint, 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid has undergone rigorous toxicological evaluations to ensure its safe use in various applications. Regulatory agencies have deemed it safe for use in controlled environments, provided proper handling and disposal protocols are followed. These findings underscore its suitability for large-scale industrial applications without posing significant risks to human health or the environment.

Looking ahead, the future of 4-Hydroxy-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid is poised for continued growth as researchers unlock new functionalities and applications. Collaborative efforts between academia and industry are expected to drive further innovation, leading to breakthroughs in drug development, agriculture, and materials science. As technology advances, the synthesis and application of this compound will likely become even more efficient and impactful.